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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300 Get Quote

While the specific crystal structure details for Cesium Orthovanadate (Cs3VO4) are not

extensively documented in publicly available research, a closely related and well-characterized

compound, Cesium Vanadate (Cs2V3O8), offers significant insights into the structural

chemistry of cesium and vanadium oxides. This technical guide provides an in-depth analysis

of the crystal structure of Cs2V3O8, targeting researchers, scientists, and drug development

professionals.

Cesium vanadate (Cs2V3O8) has been a subject of interest due to its intriguing structural and

physical properties.[1][2][3] Detailed crystallographic data for this compound has been

determined, providing a solid foundation for understanding its behavior and potential

applications.[1][4][5]

Crystal Structure Data
The crystal structure of Cs2V3O8 has been meticulously resolved using single-crystal X-ray

diffraction.[1][2][4] The compound crystallizes in a noncentrosymmetric polar space group,

P4bm.[1][2][4] This crystal system is characterized by a two-dimensional layered structure.[1][2]

[3] The layers are composed of corner-sharing V5+O4 tetrahedra and V4+O5 polyhedra, and

these layers are separated by cesium cations.[1][2][5] The specific arrangement of these

polyhedra results in a macroscopic polarity in the crystal structure.[1][2]

A summary of the key crystallographic data for Cs2V3O8 is presented in the table below for

easy reference and comparison.
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Parameter Value

Chemical Formula Cs2V3O8

Crystal System Tetragonal

Space Group P4bm

Lattice Parameter 'a' 8.9448(4) Å

Lattice Parameter 'c' 6.0032(3) Å

Unit Cell Volume (V) 480.31(4) Å³

Molecules per Unit Cell (Z) 2

Experimental Protocols
The determination of the crystal structure of Cs2V3O8 involved a systematic experimental

approach, from synthesis to characterization.

Synthesis
Single crystals of Cs2V3O8 were synthesized using a hydrothermal method.[1][4][6] This

technique is particularly suitable for growing high-quality crystals of inorganic materials. The

synthesis is typically carried out in a sealed vessel (autoclave) under controlled temperature

and pressure. For Cs2V3O8, a two-step hydrothermal route has been reported.[6]

Single-Crystal X-ray Diffraction
The primary technique for elucidating the precise atomic arrangement in Cs2V3O8 is single-

crystal X-ray diffraction.[1][2][4] This powerful analytical method involves irradiating a single

crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern. The

positions and intensities of the diffracted X-rays provide detailed information about the electron

density distribution within the crystal, which in turn allows for the determination of the crystal

lattice, space group, and the exact coordinates of each atom in the unit cell.

Visualizing the Experimental Workflow
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The logical flow of the experimental process for the crystal structure analysis of Cesium

Vanadate can be visualized as follows:

Synthesis

Characterization

Data Analysis and Structure Solution

Starting Materials
(e.g., V2O5, Cs2CO3)

Hydrothermal Synthesis

Single Crystal Growth

Single-Crystal X-ray Diffraction

Data Collection
(Diffraction Pattern)

Structure Solution
(Phase Problem)

Structure Refinement

Crystallographic Validation

final_structure

Final Crystal Structure
(Atomic Coordinates, Lattice Parameters)
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Click to download full resolution via product page

Experimental workflow for Cesium Vanadate crystal structure analysis.

In conclusion, while detailed structural information for Cs3VO4 remains elusive in the reviewed

literature, the comprehensive analysis of Cs2V3O8 provides a valuable framework for

understanding the crystallographic properties of cesium vanadates. The presented data and

experimental protocols offer a solid starting point for further research in this area, including

potential applications in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

3. pubs.acs.org [pubs.acs.org]

4. Crystal growth, structure, polarization, and magnetic properties of cesium vanadate,
Cs2V3O8: a structure-property study - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Item - Crystal Growth, Structure, Polarization, and Magnetic Properties of Cesium
Vanadate, Cs2V3O8: A Structureâ��Property Study - American Chemical Society -
Figshare [acs.figshare.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Unraveling the Crystal Structure of Cesium Vanadate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1644300#cesium-orthovanadate-crystal-structure-
analysis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1644300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1644300?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/236673754_Crystal_Growth_Structure_Polarization_and_Magnetic_Properties_of_Cesium_Vanadate_Cs2V3O8_A_Structure_Property_Study
https://pubs.acs.org/doi/abs/10.1021/ic400601n
https://pubs.acs.org/doi/10.1021/ic400601n
https://pubmed.ncbi.nlm.nih.gov/23659551/
https://pubmed.ncbi.nlm.nih.gov/23659551/
https://acs.figshare.com/articles/dataset/Crystal_Growth_Structure_Polarization_and_Magnetic_Properties_of_Cesium_Vanadate_Cs_sub_2_sub_V_sub_3_sub_O_sub_8_sub_A_Structure_Property_Study/2413564
https://acs.figshare.com/articles/dataset/Crystal_Growth_Structure_Polarization_and_Magnetic_Properties_of_Cesium_Vanadate_Cs_sub_2_sub_V_sub_3_sub_O_sub_8_sub_A_Structure_Property_Study/2413564
https://acs.figshare.com/articles/dataset/Crystal_Growth_Structure_Polarization_and_Magnetic_Properties_of_Cesium_Vanadate_Cs_sub_2_sub_V_sub_3_sub_O_sub_8_sub_A_Structure_Property_Study/2413564
https://www.researchgate.net/publication/271651303_ChemInform_Abstract_Crystal_Growth_Structure_Polarization_and_Magnetic_Properties_of_Cesium_Vanadate_Cs_2_V_3_O_8_A_Structure-Property_Study
https://www.benchchem.com/product/b1644300#cesium-orthovanadate-crystal-structure-analysis
https://www.benchchem.com/product/b1644300#cesium-orthovanadate-crystal-structure-analysis
https://www.benchchem.com/product/b1644300#cesium-orthovanadate-crystal-structure-analysis
https://www.benchchem.com/product/b1644300#cesium-orthovanadate-crystal-structure-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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